N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• InChI: InChI=1S/C13H17N3O3S/c1-9-13(10(2)15-14-9)20(17,18)16(3)11-5-7-12(19-4)8-6-11/h5-8H,1-4H3,(H,14,15)
• InChI Key: FMGLIWDJKVCLPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)N(C)C2=CC=C(C=C2)OC
• Molecular Formula: C13H17N3O3S
• Molecular Weight: 295.36 g/mol

Description

N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide, also known as MPTP, is a pyrazole derivative that has gained significant attention in the scientific community due to its potential therapeutic properties. MPTP has been studied extensively for its ability to inhibit carbonic anhydrase, an enzyme that plays a vital role in many physiological processes. In

Mechanism of Action

N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. Carbonic anhydrase is responsible for the conversion of carbon dioxide and water into bicarbonate ions and protons. By inhibiting this enzyme, N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide reduces the production of bicarbonate ions, leading to a decrease in intraocular pressure and improved blood flow to the optic nerve.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide has been found to have several biochemical and physiological effects. It has been shown to reduce intraocular pressure, improve blood flow to the optic nerve, and increase the oxygen supply to the retina. N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide has also been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide has several advantages for lab experiments. It is highly stable and can be easily synthesized, making it readily available for research purposes. N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide has also been found to be highly effective in inhibiting carbonic anhydrase, making it a useful tool for studying the role of this enzyme in various physiological processes. However, N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research of N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide. One area of interest is the potential use of N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide in the treatment of glaucoma. Further studies are needed to determine the optimal dosage and administration route of N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide for this condition. Another area of interest is the potential use of N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide in the treatment of Alzheimer's disease. Studies have shown that N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide may have neuroprotective properties, making it a potential candidate for the treatment of this disease. Additionally, further research is needed to determine the safety and efficacy of N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide in humans, as well as its potential use in the treatment of other diseases, such as epilepsy and cancer.
Conclusion:
In conclusion, N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide is a pyrazole derivative that has gained significant attention in the scientific community due to its potential therapeutic properties. N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide has been extensively studied for its ability to inhibit carbonic anhydrase, an enzyme that plays a vital role in many physiological processes. N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide has been found to have several biochemical and physiological effects, including reducing intraocular pressure and improving blood flow to the optic nerve. N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide has several advantages for lab experiments, including its stability and effectiveness as a carbonic anhydrase inhibitor. However, further research is needed to determine the safety and efficacy of N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide in humans, as well as its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide involves the reaction of 4-methoxyphenylhydrazine with 3,5-dimethylpyrazole-1-sulfonyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain pure N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide. This method has been widely used in the synthesis of N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide and has been found to be highly efficient.

Scientific Research Applications

N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential therapeutic properties. It has been found to be a potent inhibitor of carbonic anhydrase, an enzyme that plays a vital role in many physiological processes, including acid-base balance, respiration, and ion transport. N-(4-methoxyphenyl)-N,3,5-trimethyl-1H-pyrazole-4-sulfonamide has been shown to be effective in the treatment of glaucoma, a condition that causes damage to the optic nerve and can lead to blindness. It has also been studied for its potential use in the treatment of epilepsy, Alzheimer's disease, and cancer.